Cas no 2171640-75-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid
- EN300-1503803
- 2171640-75-6
-
- Inchi: 1S/C24H26N2O5S/c27-22(28)11-21(23(29)25-12-15-9-10-32-14-15)26-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,25,29)(H,26,30)(H,27,28)
- InChI Key: URBRUHZWVBUFKL-UHFFFAOYSA-N
- SMILES: S1CCC(CNC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 454.15624311g/mol
- Monoisotopic Mass: 454.15624311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 667
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 130Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503803-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1503803-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1503803-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1503803-250mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1503803-500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1503803-1000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1503803-2500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1503803-5000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1503803-10000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiolan-3-yl)methyl]carbamoyl}propanoic acid |
2171640-75-6 | 10000mg |
$14487.0 | 2023-09-27 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid
Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid (CAS: 2171640-75-6)
The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid (CAS: 2171640-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiolane-derived carbamoyl moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.
One of the key areas of investigation has been the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide assembly, and the incorporation of the thiolane moiety offers additional advantages in terms of stability and reactivity. Researchers have demonstrated that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid can serve as a versatile intermediate for the synthesis of peptide-based therapeutics, including those targeting cancer and infectious diseases. Its ability to facilitate the formation of stable amide bonds while maintaining compatibility with standard SPPS protocols has made it a valuable tool in medicinal chemistry.
In addition to its applications in peptide synthesis, recent studies have explored the potential of this compound as a modulator of enzymatic activity. Preliminary findings suggest that the thiolane-derived carbamoyl group may interact with specific enzyme active sites, leading to inhibition or activation of target enzymes. This property has sparked interest in the development of enzyme-targeted therapies, particularly for conditions such as neurodegenerative disorders and metabolic diseases. Further research is underway to elucidate the precise mechanisms of action and to optimize the compound's pharmacokinetic properties for clinical use.
The synthesis and characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid have also been the subject of recent publications. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's structure and purity. These studies have provided valuable insights into the compound's physicochemical properties, such as solubility and stability under various conditions, which are critical for its application in drug formulation.
Looking ahead, researchers are optimistic about the potential of this compound to contribute to the development of next-generation therapeutics. Its unique combination of structural features and functional versatility positions it as a promising candidate for further investigation. Future studies are expected to focus on expanding its applications in drug discovery, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models. As the field of chemical biology continues to evolve, compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid will undoubtedly play a pivotal role in advancing our understanding of molecular interactions and therapeutic design.
2171640-75-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiolan-3-yl)methylcarbamoyl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)